1-Benzothiophen-2-yl-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]methanone

• IUPAC Name: 1-benzothiophen-2-yl-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]methanone
• InChI: InChI=1S/C20H20N2O3S2/c1-15-6-8-17(9-7-15)27(24,25)22-12-10-21(11-13-22)20(23)19-14-16-4-2-3-5-18(16)26-19/h2-9,14H,10-13H2,1H3
• InChI Key: NZZIQEWWSSNBQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=O)C3=CC4=CC=CC=C4S3
• Molecular Formula: C20H20N2O3S2
• Molecular Weight: 400.5 g/mol

Description

1-Benzothiophen-2-yl-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]methanone, also known as BZP, is a synthetic compound that belongs to the class of piperazine derivatives. It was initially developed as an anti-parasitic drug but later gained popularity as a recreational drug due to its stimulant effects. BZP is a psychoactive substance that affects the central nervous system and is often used as a substitute for amphetamines and ecstasy.

Mechanism of Action

1-Benzothiophen-2-yl-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]methanone acts as a dopamine and serotonin reuptake inhibitor, which leads to an increase in the levels of these neurotransmitters in the brain. This results in a stimulant effect, which can lead to feelings of euphoria, increased energy, and heightened alertness.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects on the body. It can cause an increase in heart rate, blood pressure, and body temperature. It can also lead to dehydration, muscle cramps, and seizures in some individuals. Long-term use of this compound has been associated with liver and kidney damage.

Advantages and Limitations for Lab Experiments

1-Benzothiophen-2-yl-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]methanone has been used in various laboratory experiments to study its effects on the brain and behavior. It has been used as a model for studying the neurochemical mechanisms underlying drug addiction and dependence. However, due to its potential for abuse and adverse effects, its use in laboratory experiments is limited.

Future Directions

Research on 1-Benzothiophen-2-yl-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]methanone is ongoing, and there are several areas of future research that could be explored. These include the development of new therapeutic applications for this compound, the study of its long-term effects on the brain and behavior, and the development of new drugs based on its chemical structure. Additionally, more research is needed to understand the potential risks and benefits of this compound use, both as a recreational drug and as a therapeutic agent.

Synthesis Methods

1-Benzothiophen-2-yl-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]methanone can be synthesized through a multistep process involving the reaction of piperazine with various reagents. The most common method involves the reaction of piperazine with 4-methylphenylsulfonyl chloride to form 1-(4-methylphenylsulfonyl)piperazine. This intermediate is then reacted with 1-benzothiophen-2-yl-methanone to form the final product, this compound.

Scientific Research Applications

1-Benzothiophen-2-yl-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]methanone has been studied for its potential therapeutic applications in the treatment of various neurological disorders such as Parkinson's disease, depression, and attention deficit hyperactivity disorder (ADHD). It has been shown to increase dopamine levels in the brain, which may help alleviate symptoms of these disorders.